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Compound of Interest

Compound Name: 2,3,6-Trifluorophenylboronic acid

Cat. No.: B1307773

For Immediate Reference: Do not dispose of 2,3,6-Trifluorophenylboronic acid down the
drain or in regular trash. This compound must be treated as hazardous waste and disposed of
through your institution's Environmental Health and Safety (EHS) department.

This document provides a comprehensive guide for the safe handling and proper disposal of
2,3,6-Trifluorophenylboronic acid, tailored for researchers, scientists, and professionals in
drug development. The following procedures are based on available safety data for the
compound and its close structural analogs, as well as general best practices for laboratory
chemical waste management.

Immediate Safety and Hazard Information

2,3,6-Trifluorophenylboronic acid is a hazardous substance that requires careful handling.
While a specific Safety Data Sheet (SDS) with comprehensive disposal information is not
readily available, data for the compound and its isomers indicate the following hazards:

o Skin Irritation: Causes skin irritation.
o Eye Irritation: Causes serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation.

Personal Protective Equipment (PPE): When handling 2,3,6-Trifluorophenylboronic acid in
solid or solution form, it is imperative to wear appropriate PPE, including:
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o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

o Alab coat

All handling of this compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Hazard and Exposure Data

Specific occupational exposure limits for 2,3,6-Trifluorophenylboronic acid have not been
established by major regulatory bodies. The absence of this data underscores the importance

of minimizing exposure and adhering to stringent safety protocols.

Hazard Statement GHS Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.
, o May cause respiratory
Respiratory Irritation H335 o
irritation.
Precautionary Statement GHS Code Description
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
. Use only outdoors or in a well-
Prevention P271 )
ventilated area.
Wear protective
Prevention P280 gloves/protective clothing/eye

protection/face protection.

Step-by-Step Disposal Protocol
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The disposal of 2,3,6-Trifluorophenylboronic acid and any materials contaminated with it
must be managed as hazardous waste.

Part 1: Disposal of Unused or Waste 2,3,6-Trifluorophenylboronic Acid

o Waste Characterization: All chemical waste must be properly characterized. 2,3,6-
Trifluorophenylboronic acid waste should be classified as a hazardous solid organic waste
and an irritant.

o Waste Segregation: Do not mix this waste with other chemical waste streams unless
explicitly permitted by your institution's EHS department. It is incompatible with strong
oxidizing agents and strong bases.[1]

o Packaging:

o For solid waste, place it in a clearly labeled, sealable container designated for hazardous
solid waste.

o For solutions, collect in a sealable, labeled hazardous waste container for liquids.

e Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "2,3,6-Trifluorophenylboronic acid,” and an indication of the hazards (e.g.,
“Irritant™).

o Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within your laboratory.[2] This area should be away from
incompatible materials.

o Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Follow their specific procedures for waste collection
requests.

Part 2: Decontamination and Disposal of Empty Containers

Empty containers of 2,3,6-Trifluorophenylboronic acid must be properly decontaminated to
ensure the safety of all personnel.
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» Triple Rinse: Rinse the empty container three times with a suitable solvent in which the
compound is soluble (e.g., acetone or ethanol).

» Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as liquid
hazardous waste.[3] Transfer the rinsate to a designated and properly labeled hazardous
waste container.

o Final Disposal of the Container: After triple rinsing and allowing the container to air dry
completely in a well-ventilated area (such as the back of a fume hood), deface the original
label. The clean, dry container can then be disposed of in the regular laboratory glassware or
plastic recycling, in accordance with your institution's guidelines.

Part 3: Spill Management

In the event of a spill, follow these procedures immediately:

o Small Spills (within a fume hood):

[e]

Ensure proper PPE is worn.

o

Contain the spill using a chemical absorbent pad or an inert material like vermiculite or
sand.

o

Carefully sweep up the absorbed material and place it into a sealed bag or container.

[¢]

Label the container as "Hazardous Waste" containing 2,3,6-Trifluorophenylboronic acid.

[e]

Decontaminate the spill area with a suitable solvent and collect the cleaning materials for
disposal as hazardous waste.

o Large Spills or Spills Outside a Fume Hood:

o Evacuate the immediate area.

o Alert laboratory personnel and contact your institution's EHS office immediately.

o Prevent entry into the affected area until it has been cleared by EHS personnel.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1307773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols and
hazardous waste management guidelines from various institutions.[2][3][4][5] The specific
recommendation for disposal via incineration is derived from the safety data sheet for the
structurally similar compound, 2,3,5-Trifluorophenylboronic acid, which advises to "dissolve or
mix the material with a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber."”

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 2,3,6-

Trifluorophenylboronic acid.
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Disposal of 2,3,6-Trifluorophenylboronic Acid

nused/Waste Material

Solid or Liquid Waste? Empty Container?

Package in sealed, labeled Collect in sealed, labeled Triple rinse with
hazardous waste container for solids. hazardous waste container for liquids. appropriate solvent.
Segregate from incompatible materials Collect all rinsate as
(strong acids, bases, oxidizers). liquid hazardous waste.

Store in designated
Satellite Accumulation Area.

Click to download full resolution via product page

Caption: Disposal workflow for 2,3,6-Trifluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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